Cas no 878892-59-2 (Benzenemethanamine, 4-(pentylsulfonyl)-)

Benzenemethanamine, 4-(pentylsulfonyl)- structure
878892-59-2 structure
Product Name:Benzenemethanamine, 4-(pentylsulfonyl)-
CAS No:878892-59-2
MF:C12H19NO2S
MW:241.349762201309
CID:651005
PubChem ID:69500501
Update Time:2025-04-19

Benzenemethanamine, 4-(pentylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-(pentylsulfonyl)-
    • (4-pentylsulfonylphenyl)methanamine
    • DTXSID40740670
    • 878892-59-2
    • 1-[4-(Pentane-1-sulfonyl)phenyl]methanamine
    • SCHEMBL5593862
    • Inchi: 1S/C12H19NO2S/c1-2-3-4-9-16(14,15)12-7-5-11(10-13)6-8-12/h5-8H,2-4,9-10,13H2,1H3
    • InChI Key: PADIGTVKRHMMIP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(CN)=CC=1)(CCCCC)(=O)=O

Computed Properties

  • Exact Mass: 241.11365002g/mol
  • Monoisotopic Mass: 241.11365002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68.5Ų
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